Cas no 1807297-26-2 (Methyl 5-cyano-2-formyl-4-methoxybenzoate)

• Product Name: Methyl 5-cyano-2-formyl-4-methoxybenzoate
• CAS No: 1807297-26-2
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 4952458
• Update Time: 2025-06-29

Methyl 5-cyano-2-formyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-formyl-4-methoxybenzoate

• Inchi： 1S/C11H9NO4/c1-15-10-4-8(6-13)9(11(14)16-2)3-7(10)5-12/h3-4,6H,1-2H3
• InChI Key： NMJHMHJLJPYGFS-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC(C(=O)OC)=C(C=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 0.9
• Topological Polar Surface Area: 76.4

Additional information on Methyl 5-cyano-2-formyl-4-methoxybenzoate

Methyl 5-cyano-2-formyl-4-methoxybenzoate (CAS No. 1807297-26-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-cyano-2-formyl-4-methoxybenzoate, with the chemical formula C₉H₇NO₄, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, identified by its CAS number 1807297-26-2, plays a crucial role in the development of various therapeutic agents due to its unique structural properties and reactivity. The presence of both cyano and formyl functional groups, along with a methoxy substituent, makes it an attractive building block for medicinal chemists.

The Methyl 5-cyano-2-formyl-4-methoxybenzoate intermediate is particularly valuable in the synthesis of complex molecules that require precise functionalization. Its cyano group can undergo various transformations, including reduction to an amine or conversion to a carboxylic acid, while the formyl group is ideal for condensation reactions leading to Schiff bases or heterocyclic compounds. The methoxy group provides additional stability and reactivity, allowing for selective modifications at different positions on the benzene ring.

In recent years, the demand for Methyl 5-cyano-2-formyl-4-methoxybenzoate has surged due to its application in the development of novel pharmaceuticals. One notable area of research involves its use in the synthesis of anti-inflammatory agents. The compound’s ability to serve as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) has been extensively explored. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent COX-2 inhibition, a key target for managing chronic inflammatory conditions.

Moreover, the Methyl 5-cyano-2-formyl-4-methoxybenzoate intermediate has found relevance in the field of anticancer research. Researchers have leveraged its structural framework to design molecules that interfere with critical signaling pathways involved in tumor growth and progression. The cyano group, when appropriately modified, can enhance binding affinity to target proteins, making it a valuable component in the development of kinase inhibitors and other small-molecule therapeutics.

The role of Methyl 5-cyano-2-formyl-4-methoxybenzoate extends beyond oncology and inflammation management. It has been incorporated into the synthesis of compounds with antimicrobial and antiviral properties. The formyl group’s ability to participate in nucleophilic addition reactions allows for the creation of molecules that can disrupt microbial cell wall synthesis or inhibit viral replication. This versatility underscores its importance as a synthetic scaffold in drug discovery.

Recent advancements in synthetic methodologies have further highlighted the significance of Methyl 5-cyano-2-formyl-4-methoxybenzoate. Techniques such as transition-metal catalysis and flow chemistry have enabled more efficient and scalable production processes for this intermediate. These innovations not only improve yield but also reduce environmental impact, aligning with global efforts toward sustainable pharmaceutical manufacturing.

The chemical’s stability under various reaction conditions makes it an excellent candidate for multi-step syntheses involving harsh reagents or elevated temperatures. Its compatibility with both polar and nonpolar solvents broadens its applicability across different synthetic protocols. Such attributes are particularly beneficial when designing complex drug molecules that require multiple functionalization steps without compromising structural integrity.

In conclusion, Methyl 5-cyano-2-formyl-4-methoxybenzoate (CAS No. 1807297-26-2) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique functional groups and structural features enable its use in diverse therapeutic applications, from anti-inflammatory and anticancer agents to antimicrobial compounds. As research continues to uncover new synthetic possibilities and applications, this compound will undoubtedly remain a critical tool for medicinal chemists worldwide.